Cas no 2171620-46-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid
• CAS No: 2171620-46-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5893965
• PubChem ID: 165873726
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid
• 2171620-46-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1-hydroxycyclohexyl)methyl]carbamoyl}propanoic acid
• EN300-1494721

• Inchi： 1S/C26H30N2O6/c29-23(30)14-22(24(31)27-16-26(33)12-6-1-7-13-26)28-25(32)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22,33H,1,6-7,12-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DASMLXOHHYYZJT-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid (CAS No. 2171620-46-3)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid (CAS No. 2171620-46-3) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and 1-hydroxycyclohexyl moieties, makes it a valuable building block for constructing complex biomolecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in the development of targeted therapies and peptide-based drugs.

One of the most notable features of CAS No. 2171620-46-3 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for amines, enabling selective deprotection under mild conditions, which is crucial for maintaining the integrity of sensitive peptide chains. This attribute aligns with the growing demand for green chemistry and sustainable synthetic methods, as it reduces the need for harsh reagents. Additionally, the 1-hydroxycyclohexyl component enhances solubility and stability, addressing common challenges in peptide formulation.

In recent years, the pharmaceutical industry has seen a surge in interest around peptide therapeutics, driven by their high specificity and lower toxicity compared to small-molecule drugs. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid plays a pivotal role in this trend, as it facilitates the synthesis of modified peptides with improved pharmacokinetic properties. Searches for terms like "Fmoc-protected amino acids" and "peptide coupling reagents" often lead to discussions about this compound, highlighting its relevance in modern drug development.

Another area where CAS No. 2171620-46-3 garners attention is in the field of bioconjugation. Its carboxylic acid functional group allows for efficient coupling with other biomolecules, such as proteins or nucleic acids, enabling the creation of hybrid systems for diagnostic and therapeutic purposes. This aligns with the rising popularity of antibody-drug conjugates (ADCs) and other targeted delivery systems, which are frequently searched topics in biomedical research.

From a synthetic chemistry perspective, the compound’s versatility is further underscored by its compatibility with automated peptide synthesizers. Laboratories focusing on high-throughput screening and combinatorial chemistry often seek 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid to streamline their workflows. Its stability under standard SPPS conditions minimizes side reactions, ensuring higher yields and purity—a critical factor for researchers investigating structure-activity relationships (SAR) in drug design.

Beyond its pharmaceutical applications, this compound is also explored in material science, particularly in the development of biofunctionalized surfaces. The Fmoc group can be leveraged to create self-assembling peptides, which are of interest for tissue engineering and biosensor technologies. Such interdisciplinary applications make CAS No. 2171620-46-3 a recurring topic in scientific literature and patent filings.

Quality control and analytical characterization are essential for ensuring the efficacy of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid in research settings. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These methods are frequently searched alongside the compound’s name, reflecting the importance of rigorous quality standards in synthetic chemistry.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-hydroxycyclohexyl)methylcarbamoyl}propanoic acid (CAS No. 2171620-46-3) is a multifaceted compound with significant implications for peptide synthesis, drug discovery, and biomaterial development. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest, particularly in contexts emphasizing precision medicine and sustainable chemistry.